N-{5-chloro-2-[(4-methylbenzyl)oxy]benzyl}cyclopentanamine

• Molecular Formula: C20H24ClNO
• Molecular Weight: 329.9 g/mol
• IUPAC Name: N-[[5-chloro-2-[(4-methylphenyl)methoxy]phenyl]methyl]cyclopentanamine
• InChI: InChI=1S/C20H24ClNO/c1-15-6-8-16(9-7-15)14-23-20-11-10-18(21)12-17(20)13-22-19-4-2-3-5-19/h6-12,19,22H,2-5,13-14H2,1H3
• InChI Key: SKBLUHYHKSCWRU-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)COC2=C(C=C(C=C2)Cl)CNC3CCCC3

Description

N-{5-chloro-2-[(4-methylbenzyl)oxy]benzyl}cyclopentanamine, commonly known as CP-55940, is a synthetic cannabinoid compound that has been extensively studied for its potential therapeutic applications. It is a potent agonist of the cannabinoid receptors CB1 and CB2, and its effects on the endocannabinoid system have been the subject of intense research in recent years.

Scientific Research Applications

CP-55940 has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and neuroprotective effects, and has been investigated for its potential use in the treatment of various conditions such as chronic pain, multiple sclerosis, and epilepsy. CP-55940 has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of tumor cells in vitro.

Mechanism of Action

CP-55940 is a potent agonist of the CB1 and CB2 cannabinoid receptors, which are part of the endocannabinoid system. The endocannabinoid system is involved in a wide range of physiological processes, including pain sensation, inflammation, and immune function. CP-55940 binds to these receptors and activates them, leading to a wide range of effects on the body.
Biochemical and Physiological Effects:
CP-55940 has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce pain and inflammation, improve motor function, and protect against neuronal damage. CP-55940 has also been shown to have immunomodulatory effects, and may be useful in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

CP-55940 is a potent and selective agonist of the CB1 and CB2 cannabinoid receptors, which makes it a useful tool for studying the endocannabinoid system. However, its potency and selectivity also make it difficult to use in experiments, as it can have off-target effects at high concentrations. CP-55940 is also a synthetic compound, which means that it may not accurately reflect the effects of endogenous cannabinoids in the body.

Future Directions

There are many potential future directions for research on CP-55940. One area of interest is its potential use in the treatment of chronic pain, as it has been shown to be effective in animal models of neuropathic pain. CP-55940 may also be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's, as it has been shown to have neuroprotective effects. Further research is needed to fully understand the potential therapeutic applications of CP-55940, as well as its limitations and potential side effects.
Conclusion:
CP-55940 is a synthetic cannabinoid compound that has been extensively studied for its potential therapeutic applications. It is a potent agonist of the CB1 and CB2 cannabinoid receptors, and its effects on the endocannabinoid system have been the subject of intense research in recent years. CP-55940 has been shown to have analgesic, anti-inflammatory, and neuroprotective effects, and may have potential applications in the treatment of various conditions such as chronic pain and neurodegenerative diseases. Further research is needed to fully understand the potential therapeutic applications of CP-55940, as well as its limitations and potential side effects.

Synthesis Methods

The synthesis of CP-55940 is a complex process that involves several steps. The first step is the synthesis of 5-chloro-2-[(4-methylbenzyl)oxy]benzaldehyde, which is then reacted with cyclopentylamine to produce CP-55940. The final product is purified using chromatography techniques to obtain a high-purity compound. The synthesis of CP-55940 is a challenging process that requires specialized equipment and expertise.